Cas no 1805444-53-4 (Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-acetate)

• Product Name: Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-acetate
• CAS No: 1805444-53-4
• MF: C₁₁H₁₃F₃N₂O₂
• MW: 262.228333234787
• CID: 4884757
• Update Time: 2025-06-14

Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-acetate

• Inchi： 1S/C11H13F3N2O2/c1-2-18-9(17)3-8-6(4-15)10(12)7(5-16-8)11(13)14/h5,11H,2-4,15H2,1H3
• InChI Key： JMLDUPIOXGPCMD-UHFFFAOYSA-N
• SMILES： FC1C(C(F)F)=CN=C(CC(=O)OCC)C=1CN

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 279
• XLogP3: 0.6
• Topological Polar Surface Area: 65.2

Additional information on Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-acetate

Comprehensive Overview of Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-acetate (CAS No. 1805444-53-4)

Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-acetate (CAS No. 1805444-53-4) is a specialized pyridine derivative with significant potential in pharmaceutical and agrochemical research. This compound features a unique combination of functional groups, including aminomethyl, difluoromethyl, and fluoropyridine moieties, which contribute to its versatile reactivity and applications. Researchers are increasingly interested in this molecule due to its structural complexity and potential as a building block for drug discovery.

The compound's difluoromethyl group is particularly noteworthy, as fluorinated compounds are gaining attention in medicinal chemistry for their ability to enhance metabolic stability and bioavailability. The presence of the fluoropyridine core further expands its utility, as pyridine derivatives are widely used in the synthesis of bioactive molecules. With the growing demand for fluorinated pharmaceuticals, Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-acetate is poised to play a critical role in the development of next-generation therapeutics.

In addition to its pharmaceutical applications, this compound is also being explored in agrochemical research. The aminomethyl and difluoromethyl groups can interact with biological targets in pests, making it a candidate for the development of novel crop protection agents. As sustainability and eco-friendly solutions become hot topics in agriculture, researchers are investigating how fluorinated compounds like this one can reduce environmental impact while maintaining efficacy.

From a synthetic chemistry perspective, Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-acetate offers intriguing possibilities. Its multifunctional structure allows for diverse modifications, enabling chemists to tailor its properties for specific applications. The compound's acetate ester group also provides a handle for further derivatization, making it a valuable intermediate in organic synthesis.

Recent trends in chemical research highlight the importance of fluorinated pyridines and their derivatives. Searches for terms like "fluorinated drug intermediates" and "pyridine-based agrochemicals" have surged, reflecting the scientific community's interest in these molecules. Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-acetate aligns perfectly with these trends, offering a blend of innovation and practicality.

Quality control and analytical characterization are critical for this compound. Advanced techniques such as HPLC, NMR, and mass spectrometry are employed to ensure purity and confirm its structure. Researchers often inquire about "CAS No. 1805444-53-4 specifications" or "synthesis methods for difluoromethyl pyridines," underscoring the need for detailed technical data.

In conclusion, Ethyl 3-(aminomethyl)-5-(difluoromethyl)-4-fluoropyridine-2-acetate represents a promising avenue for scientific exploration. Its unique structural features and broad applicability make it a standout in the realm of fluorinated heterocycles. As research continues to uncover its potential, this compound is likely to become a cornerstone in both pharmaceutical and agrochemical innovation.